Cas no 93554-98-4 (3-Methoxy-α-(trimethylsilyl)oxy-benzeneacetonitrile)

• Product Name: 3-Methoxy-α-(trimethylsilyl)oxy-benzeneacetonitrile
• CAS No: 93554-98-4
• MF: C₁₂H₁₇NO₂Si
• MW: 235.354384183884
• CID: 1061401
• PubChem ID: 10728470
• Update Time: 2025-06-08

3-Methoxy-α-(trimethylsilyl)oxy-benzeneacetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-α-[(trimethylsilyl)oxy]-benzeneacetonitrile
• 3-methoxy-α-[(trimethylsilyl)oxy]benzeneacetonitrile
• AKOS011843590
• SCHEMBL2610137
• 3-Methoxy-alpha-[(trimethylsilyl)oxy]-benzeneacetonitrile
• 2-(3-methoxyphenyl)-2-trimethylsilyloxyacetonitrile
• 93554-98-4
• 2-(3-Methoxyphenyl)-2-((trimethylsilyl)oxy)acetonitrile
• 3-Methoxy-α-(trimethylsilyl)oxy-benzeneacetonitrile

• Inchi： 1S/C12H17NO2Si/c1-14-11-7-5-6-10(8-11)12(9-13)15-16(2,3)4/h5-8,12H,1-4H3
• InChI Key： BCMKFMIXDLPHAK-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)OC(C#N)C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 235.102855319g/mol
• Monoisotopic Mass: 235.102855319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.25000
• LogP: 3.11138

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-Methoxy-α-(trimethylsilyl)oxy-benzeneacetonitrile

Research Briefing on 3-Methoxy-α-(trimethylsilyl)oxy-benzeneacetonitrile (CAS: 93554-98-4)

3-Methoxy-α-(trimethylsilyl)oxy-benzeneacetonitrile (CAS: 93554-98-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and inflammatory diseases.

The compound's structural motif, which includes a methoxy group and a trimethylsilyl-protected hydroxyl group, makes it a versatile building block for organic synthesis. Researchers have leveraged its reactivity to construct complex molecular architectures, such as benzodiazepines and other heterocyclic compounds, which are prevalent in many FDA-approved drugs. The CAS number 93554-98-4 is frequently cited in patent literature and academic publications, underscoring its importance in medicinal chemistry.

Recent advancements in synthetic methodologies have further highlighted the utility of 3-Methoxy-α-(trimethylsilyl)oxy-benzeneacetonitrile. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in a multi-step synthesis of a potent serotonin receptor modulator. The study reported high yields and excellent stereoselectivity, attributing these outcomes to the compound's stable yet reactive nature. Such findings underscore its potential as a cornerstone in the development of next-generation pharmaceuticals.

In addition to its synthetic applications, the compound has also been investigated for its biological activity. Preliminary in vitro studies suggest that derivatives of 3-Methoxy-α-(trimethylsilyl)oxy-benzeneacetonitrile exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings, though still in the early stages, open new avenues for the design of anti-inflammatory drugs with improved efficacy and reduced side effects.

Despite its promise, challenges remain in the large-scale production and application of this compound. Issues such as cost-effectiveness, scalability, and environmental impact of its synthesis need to be addressed. Recent efforts have focused on developing greener synthetic routes, including catalytic processes that minimize waste and energy consumption. These innovations are critical for ensuring the sustainable use of 3-Methoxy-α-(trimethylsilyl)oxy-benzeneacetonitrile in industrial and pharmaceutical settings.

In conclusion, 3-Methoxy-α-(trimethylsilyl)oxy-benzeneacetonitrile (CAS: 93554-98-4) represents a valuable tool in the arsenal of medicinal chemists and pharmaceutical researchers. Its versatility in synthesis and potential biological activities make it a compound of enduring interest. Ongoing research aims to unlock its full potential, paving the way for breakthroughs in drug development and therapeutic innovation.